Cas no 184103-99-9 (3-[3-(trifluoromethyl)phenyl]-Pyridazine)

3-[3-(trifluoromethyl)phenyl]-Pyridazine structure
184103-99-9 structure
Product Name:3-[3-(trifluoromethyl)phenyl]-Pyridazine
CAS No:184103-99-9
MF:C11H7F3N2
MW:224.181892633438
CID:1108133
PubChem ID:10656742
Update Time:2025-04-20

3-[3-(trifluoromethyl)phenyl]-Pyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-[3-(trifluoromethyl)phenyl]-Pyridazine
    • 3-[3-(trifluoromethyl)phenyl]pyridazine
    • 184103-99-9
    • DTXSID10443106
    • FSPPQXYOSZEDSZ-UHFFFAOYSA-N
    • Pyridazine, 3-[3-(trifluoromethyl)phenyl]-
    • Inchi: 1S/C11H7F3N2/c12-11(13,14)9-4-1-3-8(7-9)10-5-2-6-15-16-10/h1-7H
    • InChI Key: FSPPQXYOSZEDSZ-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C2=CC=CN=N2)C=1)(F)F

Computed Properties

  • Exact Mass: 224.05621
  • Monoisotopic Mass: 224.05613272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
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